Cas no 1260889-93-7 (2-(4-methoxy-2-methylphenyl)-2-methylpropanenitrile)

• Product Name: 2-(4-methoxy-2-methylphenyl)-2-methylpropanenitrile
• CAS No: 1260889-93-7
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 6329430
• PubChem ID: 55265587
• Update Time: 2025-10-18

2-(4-methoxy-2-methylphenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxy-2-methylphenyl)-2-methylpropanenitrile
• AKOS006309430
• EN300-1859786
• 1260889-93-7

• Inchi： 1S/C12H15NO/c1-9-7-10(14-4)5-6-11(9)12(2,3)8-13/h5-7H,1-4H3
• InChI Key： SWSKDCCIQCMTQZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C)C=1)C(C#N)(C)C

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-methoxy-2-methylphenyl)-2-methylpropanenitrile

Professional Introduction to 2-(4-methoxy-2-methylphenyl)-2-methylpropanenitrile (CAS No. 1260889-93-7)

2-(4-methoxy-2-methylphenyl)-2-methylpropanenitrile, identified by its CAS number 1260889-93-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a nitrile functional group and an aromatic ring system, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of 2-(4-methoxy-2-methylphenyl)-2-methylpropanenitrile consists of a benzene ring substituted with a methoxy group at the 4-position and a methyl group at the 2-position, coupled with a propyl chain terminated by a nitrile group. This arrangement imparts distinct electronic and steric characteristics, influencing its reactivity and potential applications in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The presence of both methoxy and methyl groups on the aromatic ring enhances the compound's solubility and metabolic stability, making it an attractive candidate for further derivatization. Such modifications can lead to the development of novel therapeutic agents targeting various diseases, including neurological disorders and inflammatory conditions.

One of the most compelling aspects of 2-(4-methoxy-2-methylphenyl)-2-methylpropanenitrile is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its unique reactivity to develop new synthetic pathways that are efficient and scalable. For instance, the nitrile group can be hydrolyzed to form an amide or carboxylic acid, while the aromatic ring can undergo further functionalization through electrophilic or nucleophilic substitution reactions.

The compound's potential applications extend beyond simple intermediates. Recent studies have demonstrated its utility in the development of ligands for enzyme inhibition and receptor binding studies. The methoxy and methyl substituents on the aromatic ring provide specific interactions with biological targets, making this compound a valuable tool for drug discovery efforts. Additionally, its structural features allow for easy modifications to optimize potency and selectivity.

The synthesis of 2-(4-methoxy-2-methylphenyl)-2-methylpropanenitrile involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring a cleaner synthetic process.

In conclusion, 2-(4-methoxy-2-methylphenyl)-2-methylpropanenitrile (CAS No. 1260889-93-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for researchers seeking to develop novel therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly critical role in addressing complex medical challenges.